2-{[4,6-bis(isopropylamino)-1,3,5-triazin-2-yl]thio}acetamide

• IUPAC Name: 2-[[4,6-bis(propan-2-ylamino)-1,3,5-triazin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C11H20N6OS/c1-6(2)13-9-15-10(14-7(3)4)17-11(16-9)19-5-8(12)18/h6-7H,5H2,1-4H3,(H2,12,18)(H2,13,14,15,16,17)
• InChI Key: QCBQQGJBOVXOOK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=NC(=NC(=N1)SCC(=O)N)NC(C)C
• Molecular Formula: C11H20N6OS
• Molecular Weight: 284.38 g/mol

Description

2-{[4,6-bis(isopropylamino)-1,3,5-triazin-2-yl]thio}acetamide, also known as BTTAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. BTTAA is a thioamide derivative of 4,6-bis(isopropylamino)-1,3,5-triazine, which has been shown to possess various biological activities.

Scientific Research Applications

2-{[4,6-bis(isopropylamino)-1,3,5-triazin-2-yl]thio}acetamide has been extensively studied for its potential applications in various research fields. One of the primary applications of 2-{[4,6-bis(isopropylamino)-1,3,5-triazin-2-yl]thio}acetamide is as a fluorescent probe for the detection of metal ions. 2-{[4,6-bis(isopropylamino)-1,3,5-triazin-2-yl]thio}acetamide has been shown to selectively bind to copper ions, making it a useful tool for detecting copper ions in biological samples.
2-{[4,6-bis(isopropylamino)-1,3,5-triazin-2-yl]thio}acetamide has also been studied for its potential applications in cancer research. It has been shown to inhibit the growth of cancer cells by inducing apoptosis, making it a promising candidate for the development of anticancer drugs.

Mechanism of Action

The mechanism of action of 2-{[4,6-bis(isopropylamino)-1,3,5-triazin-2-yl]thio}acetamide is not fully understood. However, it is believed that 2-{[4,6-bis(isopropylamino)-1,3,5-triazin-2-yl]thio}acetamide exerts its biological activities by binding to specific targets in cells. For example, 2-{[4,6-bis(isopropylamino)-1,3,5-triazin-2-yl]thio}acetamide has been shown to bind to copper ions, which may be responsible for its fluorescent properties and anticancer activity.
Biochemical and Physiological Effects:
2-{[4,6-bis(isopropylamino)-1,3,5-triazin-2-yl]thio}acetamide has been shown to have various biochemical and physiological effects. In addition to its fluorescent properties and anticancer activity, 2-{[4,6-bis(isopropylamino)-1,3,5-triazin-2-yl]thio}acetamide has been shown to possess antioxidant activity, making it a potential candidate for the development of antioxidant drugs.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{[4,6-bis(isopropylamino)-1,3,5-triazin-2-yl]thio}acetamide in lab experiments is its high selectivity for copper ions, making it a useful tool for detecting copper ions in biological samples. However, one of the limitations of using 2-{[4,6-bis(isopropylamino)-1,3,5-triazin-2-yl]thio}acetamide is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the research on 2-{[4,6-bis(isopropylamino)-1,3,5-triazin-2-yl]thio}acetamide. One direction is the development of 2-{[4,6-bis(isopropylamino)-1,3,5-triazin-2-yl]thio}acetamide-based fluorescent probes for the detection of other metal ions. Another direction is the development of 2-{[4,6-bis(isopropylamino)-1,3,5-triazin-2-yl]thio}acetamide-based anticancer drugs with improved efficacy and reduced toxicity. Additionally, the potential use of 2-{[4,6-bis(isopropylamino)-1,3,5-triazin-2-yl]thio}acetamide as an antioxidant drug should be further explored.
In conclusion, 2-{[4,6-bis(isopropylamino)-1,3,5-triazin-2-yl]thio}acetamide is a chemical compound with potential applications in various research fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on 2-{[4,6-bis(isopropylamino)-1,3,5-triazin-2-yl]thio}acetamide may lead to the development of new tools and drugs for various applications.

Synthesis Methods

The synthesis of 2-{[4,6-bis(isopropylamino)-1,3,5-triazin-2-yl]thio}acetamide involves the reaction of 4,6-bis(isopropylamino)-1,3,5-triazine with thioacetic acid in the presence of a catalyst. The reaction is carried out under reflux conditions in a solvent such as toluene or chloroform. The resulting product is then purified by recrystallization to obtain pure 2-{[4,6-bis(isopropylamino)-1,3,5-triazin-2-yl]thio}acetamide.